Cas no 2228745-76-2 (2-hydroxy-2-1-(thiophen-3-yl)cyclopropylacetic acid)

• Product Name: 2-hydroxy-2-1-(thiophen-3-yl)cyclopropylacetic acid
• CAS No: 2228745-76-2
• MF: C₉H₁₀O₃S
• MW: 198.238901615143
• CID: 5867486
• PubChem ID: 165676160
• Update Time: 2025-06-20

2-hydroxy-2-1-(thiophen-3-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-1-(thiophen-3-yl)cyclopropylacetic acid
• EN300-1835746
• 2-hydroxy-2-[1-(thiophen-3-yl)cyclopropyl]acetic acid
• 2228745-76-2

• Inchi： 1S/C9H10O3S/c10-7(8(11)12)9(2-3-9)6-1-4-13-5-6/h1,4-5,7,10H,2-3H2,(H,11,12)
• InChI Key： VCLNVJYSMFXHRZ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1(C(C(=O)O)O)CC1

Computed Properties

• Exact Mass: 198.03506535g/mol
• Monoisotopic Mass: 198.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 85.8Ų

Additional information on 2-hydroxy-2-1-(thiophen-3-yl)cyclopropylacetic acid

Introduction to 2-hydroxy-2-1-(thiophen-3-yl)cyclopropylacetic acid (CAS No. 2228745-76-2)

2-hydroxy-2-1-(thiophen-3-yl)cyclopropylacetic acid, identified by the CAS number 2228745-76-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropyl ring substituted with a thiophene moiety, which imparts unique electronic and steric properties. The presence of both hydroxyl and carboxylic acid functional groups further enhances its potential as a bioactive scaffold, making it a subject of intense interest for drug discovery and development.

The structural motif of 2-hydroxy-2-1-(thiophen-3-yl)cyclopropylacetic acid combines the rigidity of the cyclopropyl group with the aromaticity and heterocyclic nature of thiophene. This combination is particularly noteworthy because it can influence both the solubility and binding affinity of the molecule when interacting with biological targets. The hydroxyl group, in particular, serves as a key pharmacophore, capable of engaging in hydrogen bonding interactions with protein or nucleic acid surfaces, thereby modulating receptor activity.

In recent years, there has been growing interest in thiophene-based compounds due to their diverse pharmacological properties. Thiophenes are known for their role in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications. The cyclopropyl group, on the other hand, is often incorporated into drug candidates to improve metabolic stability and binding affinity. The specific arrangement of these functional groups in 2-hydroxy-2-1-(thiophen-3-yl)cyclopropylacetic acid suggests that it may exhibit multiple modes of action, making it a promising candidate for further exploration.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacological agents. The presence of both an acetic acid moiety and a hydroxyl group provides multiple sites for chemical modification, allowing researchers to fine-tune the properties of derived compounds. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity.

Recent studies have begun to elucidate the biological significance of 2-hydroxy-2-1-(thiophen-3-yl)cyclopropylacetic acid. Initial investigations have suggested that this compound may interact with enzymes involved in metabolic pathways relevant to inflammation and oxidative stress. The thiophene ring, in particular, has been shown to modulate electron transfer processes, which could be leveraged for therapeutic purposes. Additionally, the cyclopropyl group may contribute to improved cell membrane permeability, enhancing oral bioavailability—a critical factor in drug development.

The hydroxyl group's ability to form hydrogen bonds has also been highlighted as a key feature for drug-receptor interactions. In particular, studies have focused on its potential role in inhibiting kinases or other enzymes implicated in cancer progression. The precise orientation of this group within the molecule can dictate its binding affinity and selectivity, making it a crucial parameter for optimization.

Another area of interest is the compound's potential as an antioxidant agent. The combination of a thiophene ring and a hydroxyl group often confers radical-scavenging capabilities, which could be beneficial in conditions where oxidative stress plays a significant role. For instance, researchers have explored similar structures as potential treatments for neurodegenerative diseases where oxidative damage is a prominent pathological feature.

The synthesis of 2-hydroxy-2-1-(thiophen-3-yl)cyclopropylacetic acid presents both challenges and opportunities for chemists. The cyclopropyl ring requires careful handling due to its strained nature, while the thiophene moiety necessitates controlled reaction conditions to avoid unwanted side products. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules with high precision.

One particularly innovative approach involves transition-metal-catalyzed cross-coupling reactions to introduce the thiophene unit onto the cyclopropyl scaffold. These reactions often provide excellent regioselectivity and yield, enabling efficient access to target compounds like 2-hydroxy-2-1-(thiophen-3-yl)cyclopropylacetic acid. Additionally, computational methods are being employed to predict optimal synthetic routes, reducing experimental trial-and-error and accelerating discovery.

The pharmacokinetic profile of this compound is also under scrutiny. Preliminary data suggest that it may exhibit favorable properties such as good solubility in water and moderate oral bioavailability. These characteristics are desirable for developing drugs that can be administered orally while maintaining therapeutic efficacy over an extended period.

In conclusion,2-hydroxy-2-1-(thiophen-3-yl)cyclopropylacetic acid (CAS No. 2228745-76-2) represents a promising lead compound with multifaceted applications in pharmaceutical research. Its unique structural features—combining a cyclopropyl ring with a thiophene moiety—offer opportunities for designing novel therapeutics targeting various diseases. As research continues to uncover its biological significance and synthetic feasibility,this compound is poised to play an important role in future drug development efforts.